Cas no 1333504-45-2 (tert-butyl N-(1R)-1-{(3-chlorophenyl)(cyano)methylcarbamoyl}ethylcarbamate)

• Product Name: tert-butyl N-(1R)-1-{(3-chlorophenyl)(cyano)methylcarbamoyl}ethylcarbamate
• CAS No: 1333504-45-2
• MF: C₁₆H₂₀ClN₃O₃
• MW: 337.801302909851
• CID: 6090226
• PubChem ID: 53612527
• Update Time: 2025-06-25

tert-butyl N-(1R)-1-{(3-chlorophenyl)(cyano)methylcarbamoyl}ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(1R)-1-{(3-chlorophenyl)(cyano)methylcarbamoyl}ethylcarbamate
• tert-butyl N-[(1R)-1-{[(3-chlorophenyl)(cyano)methyl]carbamoyl}ethyl]carbamate
• Z1128963648
• 1333504-45-2
• EN300-26685078

• Inchi： 1S/C16H20ClN3O3/c1-10(19-15(22)23-16(2,3)4)14(21)20-13(9-18)11-6-5-7-12(17)8-11/h5-8,10,13H,1-4H3,(H,19,22)(H,20,21)/t10-,13?/m1/s1
• InChI Key： FTOOCRPCZOHJBH-VUUHIHSGSA-N
• SMILES： ClC1=CC=CC(=C1)C(C#N)NC([C@@H](C)NC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 337.1193192g/mol
• Monoisotopic Mass: 337.1193192g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 91.2Ų